![molecular formula C21H21N3O4 B2674676 2-(4-(3-methoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-phenethylacetamide CAS No. 891867-34-8](/img/structure/B2674676.png)
2-(4-(3-methoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-phenethylacetamide
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Description
2-(4-(3-methoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-phenethylacetamide is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.416. The purity is usually 95%.
BenchChem offers high-quality 2-(4-(3-methoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-phenethylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-(3-methoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-phenethylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Allelochemicals from Gramineae
Research on compounds with a (2H)-1,4-benzoxazin-3(4H)-one skeleton, similar in complexity to the query compound, shows applications in agronomy due to their phytotoxic, antimicrobial, antifeedant, antifungal, and insecticidal properties. These compounds, isolated from the Poaceae family, have potential utility in agriculture for pest and disease management Macias et al., 2006.
Synthesis and Biological Activity
A study on the synthesis of β-lactams and their ring transformation underlines the importance of structural manipulation for achieving desired chemical properties, which is relevant for designing compounds with specific biological activities Sápi et al., 1997.
Electrochromic Materials
The synthesis of donor-acceptor polymeric electrochromic materials involving pyrazine units suggests applications in NIR electrochromic devices, demonstrating how structural elements similar to the query compound can be utilized in materials science Zhao et al., 2014.
Anticancer and Antiviral Agents
Research on 2-pyrazoline-substituted 4-thiazolidinones and their derivatives showcases the potential of such compounds in pharmacology, particularly in developing anticancer and antiviral agents. These studies indicate that the structural features of the query compound could be relevant in the design of therapeutic agents Havrylyuk et al., 2013.
properties
IUPAC Name |
2-[4-(3-methoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-(2-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4/c1-28-18-9-5-8-17(14-18)24-13-12-23(20(26)21(24)27)15-19(25)22-11-10-16-6-3-2-4-7-16/h2-9,12-14H,10-11,15H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFKRPJUYWDZEEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C=CN(C(=O)C2=O)CC(=O)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(3-methoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-phenethylacetamide |
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